Cas no 1361501-05-4 (4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine)
4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine Chemical and Physical Properties
Names and Identifiers
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- 4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine
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- Inchi: 1S/C12H8Cl2FNO/c1-17-11-7(5-6-16-12(11)15)10-8(13)3-2-4-9(10)14/h2-6H,1H3
- InChI Key: VSELRHYQYYZNNG-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1C=CN=C(C=1OC)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 247
- XLogP3: 4.1
- Topological Polar Surface Area: 22.1
4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023028685-250mg |
4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine |
1361501-05-4 | 97% | 250mg |
$714.00 | 2022-03-01 | |
| Alichem | A023028685-500mg |
4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine |
1361501-05-4 | 97% | 500mg |
$1,048.60 | 2022-03-01 | |
| Alichem | A023028685-1g |
4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine |
1361501-05-4 | 97% | 1g |
$1,663.20 | 2022-03-01 |
4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine
Comprehensive Overview of 4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine (CAS No. 1361501-05-4)
4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine (CAS No. 1361501-05-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, characterized by its unique chlorophenyl and methoxy substituents. Its molecular structure, featuring a fluorine atom at the 2-position, enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors and biologically active agents.
The compound's CAS number 1361501-05-4 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and regulatory submissions. Its synthesis often involves palladium-catalyzed cross-coupling reactions, a hotspot in modern organic chemistry methodologies. Given the rising demand for fluorinated compounds in medicinal chemistry—driven by their metabolic stability and bioavailability—this pyridine derivative aligns with trends in drug optimization and preclinical development.
In the context of user search trends, queries like "applications of fluorinated pyridines" or "synthetic routes for 1361501-05-4" reflect growing interest in its utility. The compound's structural motifs are frequently explored in cancer research, particularly for targeting kinase enzymes. Additionally, its potential in crop protection chemicals resonates with agrochemical innovations, addressing global challenges like pest resistance and sustainable agriculture.
From a technical perspective, 4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine exhibits notable lipophilicity, influencing its ADME properties (Absorption, Distribution, Metabolism, Excretion). This makes it a candidate for central nervous system (CNS) drug design, where blood-brain barrier permeability is crucial. Laboratories often employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) to validate its purity and structural integrity.
Environmental and regulatory compliance aspects are also pivotal. While not classified as hazardous, its chlorinated aromatic components necessitate careful handling under green chemistry principles. The compound's patent landscape reveals its inclusion in intellectual property filings for innovative therapeutics, underscoring its commercial viability.
In summary, CAS No. 1361501-05-4 represents a versatile chemical entity at the intersection of pharmaceutical innovation and material science. Its relevance to drug discovery pipelines and agrochemical advancements ensures sustained academic and industrial interest, making it a subject of ongoing research publications and collaborative studies.
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